(2S)-2-(2,6-Difluoro-4-nitrophenyl)propanoic acid

• IUPAC Name: (2S)-2-(2,6-difluoro-4-nitrophenyl)propanoic acid
• InChI: InChI=1S/C9H7F2NO4/c1-4(9(13)14)8-6(10)2-5(12(15)16)3-7(8)11/h2-4H,1H3,(H,13,14)/t4-/m0/s1
• InChI Key: BLZPGURBRHOGGM-BYPYZUCNSA-N
• Canonical SMILES: CC(C1=C(C=C(C=C1F)[N+](=O)[O-])F)C(=O)O
• Isomeric SMILES: C[C@@H](C1=C(C=C(C=C1F)[N+](=O)[O-])F)C(=O)O
• Molecular Formula: C9H7F2NO4
• Molecular Weight: 231.15 g/mol

Description

(2S)-2-(2,6-Difluoro-4-nitrophenyl)propanoic acid, also known as DNFP, is a chemical compound that has gained significant attention in the field of scientific research. DNFP is a derivative of the amino acid phenylalanine and is commonly used in the synthesis of various compounds.

Mechanism of Action

(2S)-2-(2,6-Difluoro-4-nitrophenyl)propanoic acid reacts with amino acids through a nucleophilic substitution reaction, where the nitro group of (2S)-2-(2,6-Difluoro-4-nitrophenyl)propanoic acid is replaced by the amino group of the amino acid. The resulting derivative is stable and can be analyzed using various analytical techniques.
Biochemical and Physiological Effects
(2S)-2-(2,6-Difluoro-4-nitrophenyl)propanoic acid has no known biochemical or physiological effects on living organisms. However, its derivatives have been shown to have various biological activities such as antimicrobial, antitumor, and anti-inflammatory activities.

Advantages and Limitations for Lab Experiments

(2S)-2-(2,6-Difluoro-4-nitrophenyl)propanoic acid is a versatile reagent that can be used for the detection and quantification of various amino acids. It is relatively easy to synthesize and is commercially available. However, (2S)-2-(2,6-Difluoro-4-nitrophenyl)propanoic acid has some limitations, such as its sensitivity to light and moisture, which can affect its stability and reactivity.

Future Directions

There are several future directions for research involving (2S)-2-(2,6-Difluoro-4-nitrophenyl)propanoic acid. One area of research is the development of new methods for the synthesis of (2S)-2-(2,6-Difluoro-4-nitrophenyl)propanoic acid derivatives that have improved stability and reactivity. Another area of research is the application of (2S)-2-(2,6-Difluoro-4-nitrophenyl)propanoic acid derivatives in the development of new drugs with improved biological activities. Additionally, the use of (2S)-2-(2,6-Difluoro-4-nitrophenyl)propanoic acid derivatives in the diagnosis and treatment of various diseases is an area of active research.
Conclusion
In conclusion, (2S)-2-(2,6-Difluoro-4-nitrophenyl)propanoic acid is a chemical compound that has gained significant attention in the field of scientific research. Its versatility and ease of use make it a valuable reagent for the detection and quantification of amino acids. (2S)-2-(2,6-Difluoro-4-nitrophenyl)propanoic acid derivatives have various biological activities and have potential applications in the development of new drugs. Further research is needed to explore the full potential of (2S)-2-(2,6-Difluoro-4-nitrophenyl)propanoic acid and its derivatives.

Synthesis Methods

(2S)-2-(2,6-Difluoro-4-nitrophenyl)propanoic acid can be synthesized through a multi-step process involving the reaction of phenylalanine with various reagents. The first step involves the protection of the amino group of phenylalanine with a suitable protecting group. The next step involves the nitration of the phenyl ring using nitric acid. The final step involves the removal of the protecting group to obtain (2S)-2-(2,6-Difluoro-4-nitrophenyl)propanoic acid.

Scientific Research Applications

(2S)-2-(2,6-Difluoro-4-nitrophenyl)propanoic acid has been extensively used in scientific research as a reagent for the detection and quantification of amino acids. (2S)-2-(2,6-Difluoro-4-nitrophenyl)propanoic acid reacts with amino acids to form stable derivatives that can be analyzed using various analytical techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS).